Cas no 5443-21-0 (1H-Pyrrole-2,5-dione,1,1'-(1,5-pentanediyl)bis-)

• Product Name: 1H-Pyrrole-2,5-dione,1,1'-(1,5-pentanediyl)bis-
• CAS No: 5443-21-0
• MF: C₁₃H₁₄N₂O₄
• MW: 262.261263370514
• CID: 372534
• PubChem ID: 224410
• Update Time: 2025-04-19

1H-Pyrrole-2,5-dione,1,1'-(1,5-pentanediyl)bis- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-2,5-dione,1,1'-(1,5-pentanediyl)bis-
• 1,5-BIS(MALEIMIDE)PENTANE
• N,N'-Pentamethylen-bis-maleimid
• N,N'-Pentamethylendimaleinimid
• Pentamethylenebismaleimide
• 1,5-Bis(maleimido)pentane
• XNMVBFGQPBLPKO-UHFFFAOYSA-N
• 1,1'-(Pentane-1,5-diyl)di(1H-pyrrole-2,5-dione)
• NSC-12811
• AMY420
• 1H-Pyrrole-2,5-dione, 1,1'-(1,5-pentanediyl)bis-
• DTXSID80969565
• 1-[5-(2,5-dioxopyrrol-1-yl)pentyl]pyrrole-2,5-dione
• Maleimide,N'-pentamethylenedi-
• 5443-21-0
• SCHEMBL549065
• 1,1'-(pentane-1,5-diyl)bis(1H-pyrrole-2,5-dione)
• 1H-Pyrrole-2, 1,1'-(1,5-pentanediyl)bis-
• Maleimide, N,N'-pentamethylenedi-
• NSC12811

• Inchi： 1S/C13H14N2O4/c16-10-4-5-11(17)14(10)8-2-1-3-9-15-12(18)6-7-13(15)19/h4-7H,1-3,8-9H2
• InChI Key： XNMVBFGQPBLPKO-UHFFFAOYSA-N
• SMILES： O=C1C=CC(N1CCCCCN1C(C=CC1=O)=O)=O

Computed Properties

• Exact Mass: 262.09500
• Monoisotopic Mass: 262.095357
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 413
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 74.8
• XLogP3: -0.2

Experimental Properties

• Density: 1.343
• Boiling Point: 457.5 °C at 760 mmHg
• Flash Point: 218.3 °C
• Refractive Index: 1.58
• PSA: 74.76000
• LogP: -0.11750